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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283

Introduction

ATTO 647 and its derivative ATTO 647N are fluorescent dyes that have become indispensable
tools for super-resolution imaging, particularly Stimulated Emission Depletion (STED)
microscopy.[1][2] These dyes belong to a new generation of fluorescent labels for the red
spectral region, offering a combination of properties that make them exceptionally well-suited
for overcoming the diffraction limit of light microscopy.[2][3] This allows for the visualization of
subcellular structures with unprecedented detail.[1]

ATTO 647N, a cationic dye, is frequently used for immunolabeling, where it is conjugated to
secondary antibodies to target specific proteins within a cell.[1][2][4] Its strong absorption, high
fluorescence quantum yield, and remarkable photostability are key characteristics that
contribute to its excellent performance in STED microscopy.[2][3] These features ensure a
bright and stable signal, which is crucial for the high laser powers used in STED imaging.

Key Features of ATTO 647/ATTO 647N for STED
Microscopy:

e Optimal Spectral Properties: The excitation and emission spectra of ATTO 647 are well-
separated, allowing for efficient excitation and detection while minimizing crosstalk in multi-
color experiments.[3][5]
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» High Photostability: ATTO 647 exhibits high resistance to photobleaching, a critical
requirement for STED microscopy where the sample is subjected to intense laser irradiation.

[2][3]

o Excellent Quantum Yield: A high fluorescence quantum yield ensures a strong signal, leading
to images with a good signal-to-noise ratio.[2][3]

« Suitability for Multi-Color Imaging: ATTO 647 can be effectively combined with other
fluorophores for multi-color STED imaging, enabling the simultaneous visualization of
multiple targets.[6][7][8] This is often achieved by using a single STED laser for multiple
dyes, which ensures intrinsic channel alignment.[9][10]

e Proven Performance: The dye has been successfully used to achieve lateral resolutions
significantly below the diffraction limit, typically in the range of 30-50 nm, revealing fine
details of cellular structures like the cytoskeleton, mitochondria, and nuclear pore complexes.
[O1[10][11][12]

Applications in Research

The use of ATTO 647 in STED microscopy has advanced our understanding of numerous
biological processes. It has been instrumental in:

 Structural Analysis of the Cytoskeleton: Resolving the intricate network of microtubules and
actin filaments.[1][4]

» Neuroscience: Elucidating the fine structure of neuronal components.[7]

¢ Mitochondrial and Organelle Imaging: Visualizing the detailed morphology of mitochondria
and other subcellular compartments.[4]

o Multi-protein Complex Analysis: Studying the spatial relationships between different proteins
at the nanoscale.

Quantitative Data Summary

The following tables summarize the key photophysical and performance characteristics of
ATTO 647 and ATTO 647N relevant for STED microscopy.
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Table 1: Photophysical Properties of ATTO 647 & ATTO 647N

Property ATTO 647 ATTO 647N Source
Excitation Maximum

645 nm 647 nm [2][13]
(Aabs)
Emission Maximum

669 nm 667 nm [2][13]
(Afl)
Molar Extinction

o 1.2x10°M1cm™ 1.5x10°M1cm [2][3]

Coefficient (emax)
Fluorescence

20% 65% [2][3]

Quantum Yield (nfl)

3.5 ns (in aqueous
2.4 ns solution), 1.8 + 0.6 ns [2][3][6]
(bound to antibody)

Fluorescence Lifetime

(tfl)

Table 2: Typical STED Microscopy Parameters for ATTO 647N

Parameter Wavelength/Value Source
Excitation Laser 635 nm, 640 nm [71[14]
STED Depletion Laser 750 nm, 765 nm, 775 nm [11][14][15]
Achieved Lateral Resolution < 50 nm (typically 30-40 nm) [9][10]

Experimental Workflow for STED Microscopy

The following diagram illustrates a typical workflow for an immunofluorescence STED
microscopy experiment using ATTO 647N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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